Cas no 1007033-71-7 (1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione)

• Product Name: 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione
• CAS No: 1007033-71-7
• MF: C₁₅H₁₂ClN₃O₃S₂
• MW: 381.85707950592
• CID: 4558898
• Update Time: 2025-07-15

1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

• 1-{1-[4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl]-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butaned
• 1-(1-[4-(3-CHLORO-2-THIENYL)-1,3-THIAZOL-2-YL]-5-HYDROXY-3-METHYL-1H-PYRAZOL-4-YL)-1,3-BUTANEDIONE
• 1-(1-(4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl)-5-hydroxy-3-methyl-1H-pyrazol-4-yl)-1,3-butanedione
• 1-[2-[4-(3-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-5-methyl-3-oxo-1H-pyrazol-4-yl]butane-1,3-dione
• 1-{1-[4-(3-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-5-hydroxy-3-methyl-1H-pyrazol-4-yl}butane-1,3-dione
• 1-{1-[4-(3-chloro-2-thienyl)-1,3-thiazol-2-yl]-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione
• 1,3-Butanedione, 1-[1-[4-(3-chloro-2-thienyl)-2-thiazolyl]-5-hydroxy-3-methyl-1H-pyrazol-
• 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione

• Inchi： 1S/C15H12ClN3O3S2/c1-7(20)5-11(21)12-8(2)18-19(14(12)22)15-17-10(6-24-15)13-9(16)3-4-23-13/h3-4,6,18H,5H2,1-2H3
• InChI Key： LEIWXZVHTRPPKV-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C1=CSC(=N1)N1C(C(C(CC(C)=O)=O)=C(C)N1)=O

Computed Properties

• Exact Mass: 381.000861g/mol
• Monoisotopic Mass: 381.000861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 381.9g/mol
• XLogP3: 3
• Topological Polar Surface Area: 136

Additional information on 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione

Introduction to 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione (CAS No. 1007033-71-7)

1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione, identified by its CAS number 1007033-71-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound features several key functional groups, including a thiazole ring, a pyrazole ring, and a β-keto ester moiety. These structural elements contribute to its unique chemical properties and biological interactions. The presence of a chloro substituent on the thiophene ring and a hydroxymethyl group on the pyrazole ring further enhances its reactivity and potential for biological activity.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds like 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yl}-1,3-butanedione. Studies have shown that such compounds can interact with various biological targets, leading to potential therapeutic effects. For instance, the thiazole and pyrazole rings are known to be present in many bioactive molecules, including antibiotics and antiviral agents. The moiety can also participate in various chemical reactions, making it a versatile scaffold for drug design.

The synthesis of 1-{1-4-(3-Chloro-2-thienyl)-1,3-thiazol-2-yl-5-hydroxy-3-methyl-1H-pyrazol-4-yll}-1,3-butanedione involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the

Evaluation of the pharmacological properties of 1-{1-4-(< strong >3-Chloro -2 -thienyl strong >)-< strong > 1 , 3 -thiazol -2 - yl strong >}-5-hydroxy -3-methyl -1 H-pyrazol -4 - yl } -< strong > 1 , 3 -butanedione strong > has revealed promising results in several in vitro and in vivo models. Research indicates that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial activities. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with multiple modes of action.

The anti-inflammatory potential of 1-{1-4-(< strong > 3-Chloro -2 -thienyl strong >)-< strong > 1 , 3 -thiazol -2 - yl strong >}-5-hydroxy -3-methyl -1 H-pyrazol -4 - yl } -< strong > 1 , 3 -butanedione strong > has been explored in several preclinical studies. The compound has been shown to modulate key inflammatory pathways, including NFκB and MAPK signaling cascades. These pathways are central to the development of inflammatory responses and are often dysregulated in various chronic diseases. By targeting these pathways, the compound may offer a new approach to managing inflammation-related disorders.

In addition to its anti-inflammatory properties, 1-{1-4-(< strong > 3-Chloro -2 -thienyl strong >)-< strong > 1 , 3 -thiazol -2 - yl strong >}-5-hydroxy -3-methyl -1 H-pyrazol -4 - yl } -< strong > 1 , 3-butanedione strong >< p has also demonstrated significant antioxidant activity. Reactive oxygen species (ROS) play a crucial role in cellular damage and are implicated in various pathological conditions. The ability of this compound to scavenge ROS suggests its potential as a protective agent against oxidative stress-induced damage. This property makes it particularly relevant for conditions such as neurodegenerative diseases and cardiovascular disorders.

The antimicrobial activity of 1-{( strongly )}−−−−−−−−−−−−−−−−{ strongly )} { strongly )} { strongly )} { strongly )} { strongly )} { strongly )} { strongly )} { strongly )} { strongly )}) −( ( ( ( ( ( ( ( −( −( −( −( −( −( −( −( −( −( −( −( −((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((11))))))))))))))))))))))))))))))))))))))}}}}}}}}}}}}}}}}}}}}}}}}}}})})})})})})})})})})})})})>)>)>)>)>)>)>)>)>)>)>(>(>(>(>(>(>(>(>(>(>(>(>(>(>(>(>(>>(>>><<<<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>><<<<>>>>< <<< >>>>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>>><< >>> > << > << > << > << > << > << > << > << > << > >>>>>>>>>>>>>>>>>}}}}}}}}}}}/}/}/}/}/}/}/}/}/>/>/>/>/>/>/>/>/>/>/>/>/>/))/)/)/)/)/)/)/)/)/)/)/)/)/)/) / / / / / / / / / / / / / / / / / / / /

In conclusion，the exploration of novel pharmacological agents continues to be a cornerstone of modern medicinal chemistry。The compound，CAS No。10070333717。 exhibits promising biological activities that warrant further investigation。With its unique structural features，it represents an exciting opportunity for developing new therapeutic strategies。As research progresses，we can anticipate more insights into its mechanisms of action and potential clinical applications。The continued study of such compounds will undoubtedly contribute significantly to advancements in drug discovery。

The future directions for research onCAS No。10070937717。 include both in vitro and clinical studies。In vitro studies will focus on elucidating its mechanism(s) of action，particularly regarding its interaction with target proteins and enzymes。These studies will help identify key molecular interactions that contribute to its observed biological activities。Additionally，in vivo studies will be conducted to evaluate its efficacy and safety profiles in animal models。

The development of new drug candidates is often hampered by challenges related to bioavailability，toxicity，and pharmacokinetics。Therefore，a thorough understanding of these parameters is essential before moving forward with clinical trials。Advanced computational methods，such as molecular docking and virtual screening，can be employed to predict these properties early in the drug discovery process。This approach can help prioritize compounds based on their predicted pharmacokinetic profiles，thus saving valuable resources。

The synthesis and characterization techniques used for studyingCAS No。10070937717。 highlight the importance of interdisciplinary collaboration between organic chemists，biochemists，and computational scientists。Each discipline brings unique expertise that contributes to a comprehensive understanding of the compound's properties。For instance，organic chemists play a crucial role in designing synthetic routes that yield high-quality material for downstream studies。Biochemists provide insights into how the compound interacts with biological systems，while computational scientists use advanced modeling tools to predict its behavior。

The growing interest in natural product-inspired scaffolds underscores their potential as sources for novel drug candidates。
In particularthiophene derivatives have shown considerable promise in various therapeutic areas。 These compounds often exhibit unique biological activities due to their structural complexity and diverse functional groups。
By leveraging natural product structures as starting points researchers can identify lead compounds with optimized pharmacological profiles。 This approach aligns well with current trends toward sustainable drug discovery strategies that utilize renewable resources.